KRAS G12C inhibitor 68

• Molecular Formula: C35H44F2N6O3
• Molecular Weight: 634.8 g/mol
• InChI: InChI=1S/C35H44F2N6O3/c1-5-30(44)41-15-13-40(14-16-41)28-19-43-26(28)8-6-7-25-27(43)18-29(39-32(25)34(36)37)42-12-10-24(17-23(42)3)31-22(2)9-11-38-33(31)35(45-4)20-46-21-35/h5-7,9,11,18,23-24,26,28,34H,1,8,10,12-17,19-21H2,2-4H3/t23-,24+,26+,28-/m1/s1
• InChIKey: FMBHZLHLHLRGAZ-LARAJFFGSA-N

Researchers require matched controls for KRAS G12C mutant studies due to variable warhead reactivity and binding pocket selectivity. KRAS G12C inhibitor 68 (I-063) offers a biochemically validated tool (IC50 7 nM) for assays saturated by higher-potency analogs. - Covalent inhibitor with 6,8-difluoroquinazoline scaffold; alternative to tetrahydropyridopyrimidine cores - Suited for selectivity panels and resistance mutation (R68S) SAR starting points - Vendor-reported 7 nM activity; independent cellular validation recommended per lab conditions

KRAS G12C Inhibitor 68 (I-063): Baseline Identity and Procurement-Relevant Characteristics

KRAS G12C inhibitor 68 (assigned compound code I-063, CAS 3034851-27-6) is a synthetic small-molecule covalent inhibitor targeting the oncogenic KRAS G12C mutant protein . The compound possesses a molecular formula of C₃₅H₄₄F₂N₆O₃ (molecular weight 634.76 g/mol) and is supplied by multiple chemical vendors as a research-use-only tool compound . Its reported biochemical inhibitory activity against KRAS G12C is an IC₅₀ of 7 nM, and it is described as possessing anti-tumor activity, although the specific cellular or in vivo models underlying this claim are not disclosed in the available vendor documentation .

1

Covalent KRAS G12C inhibition studies

2

Difluoroquinazoline scaffold for SAR exploration

3

RUO tool compound; requires independent characterization

Why KRAS G12C Inhibitor 68 Cannot Be Interchanged with Other In-Class Compounds

KRAS G12C covalent inhibitors are not functionally interchangeable; they differ in critical parameters including warhead electrophilicity, switch-II pocket binding mode, GDP vs. GTP state selectivity, and off-target cysteine reactivity, each of which governs therapeutic window, resistance susceptibility, and pharmacokinetic compatibility [1]. Even among inhibitors sharing the same nominal target and covalent mechanism, variations in core scaffold geometry (e.g., tetrahydropyridopyrimidine vs. quinazoline cores) produce divergent biochemical IC₅₀ values, cellular potency, and isoform selectivity profiles [2]. For procurement decisions, substituting one inhibitor for another without matched experimental validation therefore risks irreproducible target engagement, unanticipated off-target effects, and incomparability of downstream biological datasets [3]. The quantitative evidence below clarifies exactly where KRAS G12C inhibitor 68 sits within this landscape, highlighting both the available data and the significant gaps that must be considered before selection.

Core scaffold mismatch: difluoroquinazoline vs. tetrahydropyridopyrimidine may alter resistance profile and target engagement.

Covalent warhead and state-selectivity differences can shift off-target cysteine reactivity and cellular potency context.

Absence of cellular/in vivo data for this compound limits direct translational comparison to clinical-stage inhibitors.

• [1] Kim, D., et al. (2020). 'KRAS G12C inhibitors: a review of the current landscape.' Translational Oncology, 13(2), 175-185. View Source
• [2] Canon, J., et al. (2019). 'The clinical KRAS(G12C) inhibitor AMG 510 drives anti-tumour immunity.' Nature, 575, 217–223. View Source
• [3] Hallin, J., et al. (2020). 'Anti-tumor efficacy of the potent, selective, and orally bioavailable KRAS G12C inhibitor MRTX849.' Cancer Discovery, 10(1), 54-71. View Source

Quantitative Differentiation Evidence for KRAS G12C Inhibitor 68 vs. Closest Analogs

Biochemical Potency Against KRAS G12C: I-063 vs. Clinical-Stage Inhibitors

In a biochemical assay measuring inhibition of KRAS G12C, compound I-063 (inhibitor 68) exhibits an IC₅₀ of 7 nM . By cross-study comparison, this potency is notably weaker than that of the clinical-stage inhibitors sotorasib (AMG 510; reported biochemical IC₅₀ of approximately 0.09–0.17 nM in GDP-loaded KRAS G12C nucleotide exchange assays) [1] and adagrasib (MRTX849; reported IC₅₀ of approximately 0.69 nM in similar biochemical formats) [2]. It is also less potent than certain advanced tool compounds such as KRAS G12C inhibitor 25 (IC₅₀ = 0.48 nM, SOS1-assisted GDP/GTP exchange assay) . The 41- to 78-fold differential versus sotorasib and the approximately 10-fold differential versus adagrasib indicate that I-063 occupies a lower-potency tier within the covalent KRAS G12C inhibitor landscape. However, direct head-to-head data under identical assay conditions are not available, so these comparisons must be interpreted with caution.

Biochemical IC50 vs Clinical Inhibitors

Context-dependent

I-063 IC50 7 nM; sotorasib ~0.09–0.17 nM, adagrasib ~0.69 nM, inhibitor 25 0.48 nM

Lower potency class; cross-study comparison requires cautious interpretation.

Direct head-to-head data unavailable.

Evidence Dimension	Biochemical IC50 for KRAS G12C inhibition
Target Compound Data	IC50 = 7 nM (KRAS G12C inhibitor 68; assay format not specified by vendor)
Comparator Or Baseline	Sotorasib: IC50 ≈ 0.09–0.17 nM; Adagrasib: IC50 ≈ 0.69 nM; KRAS G12C inhibitor 25: IC50 = 0.48 nM
Quantified Difference	I-063 is ~41–78× less potent than sotorasib; ~10× less potent than adagrasib; ~15× less potent than inhibitor 25
Conditions	Biochemical KRAS G12C inhibition assays; exact assay formats differ across studies and are not normalized

Why This Matters

For researchers requiring the highest biochemical potency, clinical-stage inhibitors significantly outperform I-063; however, I-063 may remain suitable for assay systems where extreme potency is not required and a structurally distinct chemotype is desired.

• [1] Canon, J., et al. (2019). 'The clinical KRAS(G12C) inhibitor AMG 510 drives anti-tumour immunity.' Nature, 575, 217–223. View Source
• [2] Hallin, J., et al. (2020). 'Anti-tumor efficacy of the potent, selective, and orally bioavailable KRAS G12C inhibitor MRTX849.' Cancer Discovery, 10(1), 54-71. View Source

Structural Differentiation: Difluoro-Quinazoline Core vs. Common Tetrahydropyridopyrimidine Scaffolds

KRAS G12C inhibitor 68 incorporates a 6,8-difluoroquinazoline core (indicated by the two fluorine atoms and quinazoline substructure inferred from the molecular formula C₃₅H₄₄F₂N₆O₃), distinguishing it from the dominant tetrahydropyridopyrimidine-based chemotype exemplified by sotorasib and adagrasib . Recent structure-based drug design studies have demonstrated that replacing the canonical bicyclic core of KRAS G12C inhibitors with a 6,8-difluoroquinazoline system yields sub-nanomolar cellular activity in NCI-H358 cells (IC₅₀ = 0.5 nM for optimized examples) and can overcome the clinically relevant KRAS G12C-R68S resistance mutation (Ba/F3 IC₅₀ = 5.4–29.8 nM) [1]. While direct data confirming that I-063 itself recapitulates these resistance-overcoming properties are absent, the shared difluoroquinazoline core motif suggests that this chemotype may offer a differentiated resistance profile relative to first-generation clinical inhibitors [1].

Difluoroquinazoline Core Scaffold

Class-level

6,8-difluoroquinazoline core; class-level resistance-overcoming potential (R68S) reported for analogs.

Scaffold may support resistance-breaking SAR studies; I-063-specific data not available.

No direct experimental data with I-063.

Evidence Dimension	Core scaffold chemotype and associated resistance profile
Target Compound Data	6,8-difluoroquinazoline core (C₃₅H₄₄F₂N₆O₃); no direct R68S resistance data available for I-063
Comparator Or Baseline	Tetrahydropyridopyrimidine core (sotorasib, adagrasib); difluoroquinazoline analogs (compounds 19/20): NCI-H358 IC50 = 0.5 nM; Ba/F3 KRAS G12C-R68S IC50 = 5.4–29.8 nM
Quantified Difference	Not quantifiable for I-063 specifically; class-level inference only
Conditions	Scaffold comparison based on medicinal chemistry literature; no direct experimental comparison with I-063

Why This Matters

Procurement of a difluoroquinazoline-based inhibitor may be strategically relevant for research groups investigating resistance-breaking SAR around the switch-II pocket, where this scaffold has shown preliminary advantages over first-generation clinical chemotypes.

• [1] Ebiotrade (2025). 'Structure-based design of potent and selective KRAS G12C inhibitors overcoming drug resistance.' Article reporting difluoroquinazoline core development. View Source

Data Gap Advisory: Cellular and In Vivo Efficacy Data Deficiency

A critical limitation for scientific selection is the complete absence of publicly available cellular IC₅₀ data, anti-proliferative activity in KRAS G12C-mutant cell lines (e.g., NCI-H358, MIA PaCa-2, SW1573), in vivo xenograft efficacy data, and selectivity profiling against wild-type KRAS or other RAS isoforms for inhibitor 68 . In contrast, clinical-stage inhibitors have extensive published datasets: sotorasib demonstrates NCI-H358 cellular IC₅₀ of 0.006 μM (6 nM) and tumor regression in xenograft models [1]; adagrasib shows NCI-H358 IC₅₀ of 0.010 μM (10 nM) with dose-dependent in vivo efficacy [2]. The absence of comparable cellular and in vivo data for I-063 means that its biochemical IC₅₀ of 7 nM cannot be translated into an expectation of cellular or in vivo potency without experimental validation, and the compound's practical utility for cell-based or animal studies remains unsubstantiated.

Cellular & In Vivo Data Gap

Data to verify

No publicly available cellular IC50, anti-proliferative, or in vivo efficacy data.

Unknown cellular/in vivo pharmacology; independent validation required.

Clinical inhibitors have extensive characterization.

Evidence Dimension	Availability of cellular and in vivo efficacy data
Target Compound Data	No cellular IC50, anti-proliferative, or in vivo efficacy data publicly available
Comparator Or Baseline	Sotorasib: NCI-H358 IC50 = 6 nM; Adagrasib: NCI-H358 IC50 = 10 nM; both with published in vivo tumor regression data
Quantified Difference	Data availability: complete absence vs. extensive published characterization
Conditions	KRAS G12C-mutant NSCLC cell lines; xenograft mouse models

Why This Matters

For any application requiring cellular target engagement or in vivo proof-of-concept, users must independently generate these data or select a comparator with established cellular and in vivo pharmacology, as I-063's performance in these contexts is unknown.

• [1] Canon, J., et al. (2019). 'The clinical KRAS(G12C) inhibitor AMG 510 drives anti-tumour immunity.' Nature, 575, 217–223. View Source
• [2] Hallin, J., et al. (2020). 'Anti-tumor efficacy of the potent, selective, and orally bioavailable KRAS G12C inhibitor MRTX849.' Cancer Discovery, 10(1), 54-71. View Source

Recommended Application Scenarios for KRAS G12C Inhibitor 68 Based on Available Evidence

Biochemical Assay Development Where Moderate Potency is Tolerable

Given its reported biochemical IC₅₀ of 7 nM, KRAS G12C inhibitor 68 may serve as a reference compound for in vitro binding or enzymatic assays measuring KRAS G12C inhibition, particularly in systems where the higher potency of sotorasib or adagrasib (IC₅₀ <1 nM) would saturate the assay dynamic range. However, users must independently validate the IC₅₀ under their specific experimental conditions, as the vendor-reported value lacks confirmatory independent replication .

Chemical Biology Studies Exploring Difluoroquinazoline Scaffold SAR

The compound's 6,8-difluoroquinazoline core places it within an emerging chemotype that has shown preliminary evidence of overcoming the KRAS G12C-R68S resistance mutation in structurally optimized analogs [1]. Researchers investigating structure-activity relationships around non-tetrahydropyridopyrimidine cores may find I-063 a useful starting point for medicinal chemistry exploration, provided its biochemical activity is confirmed and extended to cellular models in-house .

Negative Control or Comparator for Tool Compound Selectivity Profiling

In selectivity screening panels against a broad array of kinases or RAS isoforms, I-063 may function as a structurally distinct comparator to the dominant clinical chemotypes. Its lower biochemical potency could serve as a benchmark to differentiate on-target from off-target effects when used alongside high-potency inhibitors. This application, however, presupposes that its selectivity profile has been independently characterized, which is not currently available in the public domain .

Application

Selection Property

Validation Focus

Biochemical binding assays (moderate potency tolerable)

Moderate biochemical potency profile

Assay dynamic range without signal saturation

Scaffold-based SAR studies

6,8-Difluoroquinazoline core chemotype

Confirm biochemical activity & resistance profiling

Kinase selectivity comparator studies

Structurally distinct inhibitor chemotype

Independent selectivity characterization required

• [1] Ebiotrade (2025). 'Structure-based design of potent and selective KRAS G12C inhibitors overcoming drug resistance.' View Source